Cas no 1541660-32-5 (2,2-Difluoro-1-(4-fluoro-3-methylphenyl)ethan-1-amine)

• Product Name: 2,2-Difluoro-1-(4-fluoro-3-methylphenyl)ethan-1-amine
• CAS No: 1541660-32-5
• MF: C₉H₁₀F₃N
• MW: 189.177612781525
• CID: 6206125
• PubChem ID: 80604637
• Update Time: 2025-11-06

2,2-Difluoro-1-(4-fluoro-3-methylphenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1668845
• 1541660-32-5
• 2,2-difluoro-1-(4-fluoro-3-methylphenyl)ethan-1-amine
• AKOS019171106
• 2,2-Difluoro-1-(4-fluoro-3-methylphenyl)ethan-1-amine

• Inchi： 1S/C9H10F3N/c1-5-4-6(2-3-7(5)10)8(13)9(11)12/h2-4,8-9H,13H2,1H3
• InChI Key： VGLGPXAAGINYHC-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC(=C(C)C=1)F)N)F

Computed Properties

• Exact Mass: 189.07653381g/mol
• Monoisotopic Mass: 189.07653381g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2,2-Difluoro-1-(4-fluoro-3-methylphenyl)ethan-1-amine

Comprehensive Overview of 2,2-Difluoro-1-(4-fluoro-3-methylphenyl)ethan-1-amine (CAS No. 1541660-32-5)

2,2-Difluoro-1-(4-fluoro-3-methylphenyl)ethan-1-amine (CAS No. 1541660-32-5) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of multiple fluorine atoms in its molecular framework enhances its metabolic stability and bioavailability, making it a valuable intermediate in drug discovery. Researchers are particularly interested in its potential applications in designing enzyme inhibitors and receptor modulators, which align with current trends in precision medicine and targeted therapies.

The compound's CAS No. 1541660-32-5 serves as a critical identifier in chemical databases, ensuring accurate referencing in academic and industrial settings. Its systematic name, 2,2-Difluoro-1-(4-fluoro-3-methylphenyl)ethan-1-amine, reflects its precise molecular structure, which includes a difluoroethylamine moiety attached to a fluorinated and methylated benzene ring. This configuration is often explored in the context of fluorinated building blocks, a hot topic in modern synthetic chemistry due to their role in improving drug efficacy and reducing side effects.

In recent years, the demand for fluorinated compounds like 2,2-Difluoro-1-(4-fluoro-3-methylphenyl)ethan-1-amine has surged, driven by their applications in biomedical imaging and proteomics. The compound's ability to act as a bioisostere—replacing hydrogen or other functional groups with fluorine—has made it a focal point in the development of next-generation therapeutics. This aligns with frequent search queries such as "fluorine in drug design" or "role of fluorinated amines in pharmaceuticals," highlighting its relevance in contemporary research.

From a synthetic perspective, CAS No. 1541660-32-5 is often synthesized via nucleophilic substitution or reductive amination reactions, leveraging its fluoroalkyl and aromatic components. Its stability under physiological conditions makes it suitable for high-throughput screening (HTS) assays, a technique widely used in drug discovery pipelines. This versatility addresses common industry pain points, such as the need for robust and scalable synthetic routes for specialty chemicals.

Environmental and regulatory considerations also play a role in the compound's adoption. Unlike some halogenated compounds, 2,2-Difluoro-1-(4-fluoro-3-methylphenyl)ethan-1-amine is designed to minimize ecological impact, aligning with the growing emphasis on green chemistry principles. Researchers frequently inquire about "sustainable fluorination methods" or "eco-friendly amine synthesis," underscoring the compound's alignment with these trends.

In summary, 2,2-Difluoro-1-(4-fluoro-3-methylphenyl)ethan-1-amine (CAS No. 1541660-32-5) represents a cutting-edge example of fluorinated chemistry's potential in life sciences. Its applications span drug development, material science, and catalysis, making it a versatile tool for researchers. As the scientific community continues to explore fluorine's unique properties, this compound is poised to remain a key player in innovation-driven fields.